![molecular formula C15H17NOS B008491 Benzothiophene-2-carboxylic acid cyclohexylamide CAS No. 100955-75-7](/img/structure/B8491.png)
Benzothiophene-2-carboxylic acid cyclohexylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzothiophene-2-carboxylic acid cyclohexylamide (BTCA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. BTCA is a cyclic amide derivative of benzothiophene-2-carboxylic acid and has been studied for its pharmacological properties, including its mechanism of action and physiological effects.
Mechanism of Action
The exact mechanism of action of Benzothiophene-2-carboxylic acid cyclohexylamide is not fully understood. However, it has been suggested that this compound may act by modulating the activity of certain neurotransmitters in the brain. Specifically, this compound has been shown to increase the levels of serotonin and norepinephrine in the brain, which are known to play a role in mood regulation and pain perception.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory and analgesic effects in animal models. Additionally, it has been reported to possess anticonvulsant properties and has been studied for its potential use in the treatment of epilepsy. This compound has also been shown to possess neuroprotective properties and has been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
One advantage of Benzothiophene-2-carboxylic acid cyclohexylamide is its ease of synthesis, which makes it readily available for use in laboratory experiments. Additionally, this compound has been shown to exhibit a wide range of pharmacological activities, making it a versatile compound for drug development. However, one limitation of this compound is its relatively low solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are several potential future directions for research on Benzothiophene-2-carboxylic acid cyclohexylamide. One area of interest is the development of this compound-based drugs for the treatment of neurodegenerative disorders such as Alzheimer’s disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its molecular targets in the brain. Finally, the development of more soluble derivatives of this compound may help to overcome some of the limitations associated with its use in laboratory experiments.
Synthesis Methods
The synthesis of Benzothiophene-2-carboxylic acid cyclohexylamide involves the reaction of benzothiophene-2-carboxylic acid with cyclohexylamine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC). The reaction yields this compound as a white crystalline solid with a melting point of 221-223 °C.
Scientific Research Applications
Benzothiophene-2-carboxylic acid cyclohexylamide has been extensively studied for its potential applications in drug development. It has been reported to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. Additionally, this compound has been shown to possess neuroprotective properties and has been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer’s disease.
Properties
100955-75-7 | |
Molecular Formula |
C15H17NOS |
Molecular Weight |
259.4 g/mol |
IUPAC Name |
N-cyclohexyl-1-benzothiophene-2-carboxamide |
InChI |
InChI=1S/C15H17NOS/c17-15(16-12-7-2-1-3-8-12)14-10-11-6-4-5-9-13(11)18-14/h4-6,9-10,12H,1-3,7-8H2,(H,16,17) |
InChI Key |
QMBDXMNOEDJOFZ-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)NC(=O)C2=CC3=CC=CC=C3S2 |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=CC3=CC=CC=C3S2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.